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For Researchers, Scientists, and Drug Development Professionals

(R)-MIK665 (also known as S64315) is a potent and selective small-molecule inhibitor of the

anti-apoptotic protein Myeloid Cell Leukemia 1 (Mcl-1). Mcl-1 is a key member of the B-cell

lymphoma 2 (Bcl-2) family of proteins that regulate the intrinsic pathway of apoptosis. In diffuse

large B-cell lymphoma (DLBCL), a common and aggressive form of non-Hodgkin lymphoma,

overexpression of Mcl-1 is a frequent mechanism of therapeutic resistance and is associated

with poor prognosis. (R)-MIK665 has been investigated in preclinical and clinical studies as a

potential therapeutic agent for hematologic malignancies, including DLBCL.

This technical guide provides a comprehensive overview of the available data on (R)-MIK665
in the context of DLBCL research, with a focus on its mechanism of action, preclinical efficacy,

and relevant experimental methodologies.

Core Mechanism of Action: Inhibition of Mcl-1 and
Induction of Apoptosis
(R)-MIK665 selectively binds to the BH3-binding groove of Mcl-1 with high affinity, preventing it

from sequestering pro-apoptotic proteins, primarily Bak. This disruption of the Mcl-1/Bak

complex unleashes Bak, leading to its activation and subsequent oligomerization in the outer

mitochondrial membrane. This process, along with the activation of another pro-apoptotic

protein, Bax, results in the formation of pores in the mitochondrial membrane. The consequent
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release of cytochrome c and other pro-apoptotic factors into the cytoplasm initiates a caspase

cascade, culminating in the execution of apoptosis.[1]
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Cell Viability Assay Workflow

Seed DLBCL cells in 96-well plates

Treat with serial dilutions of (R)-MIK665

Incubate for 48-72 hours

Add cell viability reagent (e.g., CellTiter-Glo®)

Measure luminescence/fluorescence

Calculate IC50 values
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In Vivo Xenograft Study Workflow

Implant DLBCL cells subcutaneously in immunodeficient mice

Allow tumors to reach a palpable size

Randomize mice into treatment and control groups

Administer (R)-MIK665 (e.g., intravenously) and vehicle control

Monitor tumor volume and body weight regularly

Euthanize mice at study endpoint

Analyze tumor growth inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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